BI-1910

• Molecular Formula: C23H26FN5O2
• Molecular Weight: 423.5 g/mol
• InChI: InChI=1S/C23H26FN5O2/c1-22(2,3)16-12-17(14-6-8-15(24)9-7-14)27-29-13-18(26-19(16)29)20(30)28-11-10-25-21(31)23(28,4)5/h6-9,12-13H,10-11H2,1-5H3,(H,25,31)
• InChIKey: DTASTQAQBOZSRR-UHFFFAOYSA-N

BI-1910: A Non-Ligand-Blocking TNFR2 Agonist Antibody for Solid Tumor Immunotherapy Research

BI-1910 is an agonistic human IgG2 monoclonal antibody (mAb) targeting tumor necrosis factor receptor 2 (TNFR2/TNFRSF1B) [1]. Unlike antagonists that block ligand binding, BI-1910 binds selectively to TNFR2 without inhibiting TNF-α interaction, providing a differentiated co-stimulatory signal to T cells and NK cells within the tumor microenvironment [2]. This compound is currently being investigated in Phase 1/2a clinical trials as both a monotherapy and in combination with pembrolizumab for advanced solid tumors [3].

Mechanism Non-ligand-blocking TNFR2 agonism for T/NK cell co-stimulation studies

Model Context Phase 1/2a monotherapy and pembrolizumab combination trial context in solid tumors

Key Attribute Intrinsic, partially FcγR-independent signaling; IgG2 isotype

• [1] JITC 2023; 11(Suppl 1): Abstract 1368. Preclinical development of an agonistic anti-TNFR2 antibody (BI-1910) for cancer immunotherapy. View Source
• [2] JITC 2025; 13(Suppl 2): Abstract 581. Preliminary phase 1 results of clinical trial investigating BI-1910, a tumor necrosis factor receptor 2 (TNFR2) agonist, in solid tumor cancer patients. View Source
• [3] BioInvent Press Release, June 2, 2023. BioInvent Obtains IND Approval for Clinical Trial with anti-TNFR2 Antibody BI-1910. View Source

Why TNFR2-Targeting Antibodies Are Not Interchangeable: The Case for BI-1910 over Antagonists and Other Agonists

Anti-TNFR2 antibodies are not a homogeneous class; their functional mechanism—agonism vs. antagonism, and FcγR dependence—dictates their biological outcome and therapeutic utility [1]. BI-1910 is a non-ligand-blocking agonist that co-stimulates effector cells, whereas BI-1808 is a ligand-blocking antagonist that depletes regulatory T cells (Tregs) via FcγR-dependent mechanisms [2]. Even within the agonist subclass, LBL-019 requires Fc-crosslinking for activity, while BI-1910 demonstrates intrinsic, FcγR-independent agonism, potentially offering a more predictable pharmacodynamic profile in tumors with heterogeneous FcγR availability [3]. Substituting one antibody for another without understanding these mechanistic differences would negate the specific scientific question being asked in a research or clinical protocol.

Mechanism Agonists vs. antagonists produce divergent biological outcomes. BI-1808 depletes Tregs via FcγR, a profile that does not substitute for direct T cell co-stimulation.

FcγR Dependence Crosslinking-dependent agonists like LBL-019 may show variable activity in microenvironments with low FcγR availability, where intrinsic agonism provides more consistent target engagement.

Isotype IgG1-based TNFR2 antibodies (BI-1808, LBL-019) carry ADCC/ADCP potential. Switching to an IgG2 agonist shifts the effector function profile, limiting direct comparability.

• [1] Mårtensson L, et al. (2026) Leveraging TNFR2 for antitumour immunity: T reg depletion and myeloid reprogramming versus T cell costimulation. bioRxiv. doi: 10.64898/2026.01.04.697572. View Source
• [2] JITC 2020; 8(Suppl 3): Abstract 725. Pre-clinical development of TNFR2 ligand-blocking BI-1808 for cancer immunotherapy. View Source
• [3] JITC 2023; 11(Suppl 1): Abstract 841. LBL-019, a novel TNFR2 agonist antibody, shows potent anti-tumor efficacy through preferentially activating CD8+ T cells and alleviating the suppressive effect of Treg cells. View Source

Quantitative Head-to-Head Evidence for BI-1910's Differentiation from Key TNFR2 Antibody Comparators

Mechanism of Action: FcγR-Independent Agonism vs. FcγR-Dependent Antagonism

BI-1910 acts as an intrinsic agonist, directly co-stimulating T and NK cells independently of FcγR crosslinking. In contrast, the comparator BI-1808 operates as a ligand-blocking antagonist, requiring engagement with activating FcγRs to deplete Tregs. The agonist also contrasts with another TNFR2 agonist, LBL-019, which depends on Fc crosslinking for its activity [1]. This fundamental mechanistic difference is critical for experimental design in models with varying FcγR expression levels.

MoA: FcγR-Independent Agonism

Head-to-head

BI-1910 is an intrinsic, partially FcγR-independent agonist. LBL-019 activity is strictly crosslinking-dependent.

Supports model choice for environments with low FcγR availability.

Syngeneic mouse tumor models; in vitro cell-based assays.

Evidence Dimension	Mode of action and FcγR dependence
Target Compound Data	Intrinsic, partially FcγR-independent T and NK cell co-stimulation (non-ligand-blocking agonist)
Comparator Or Baseline	BI-1808: FcγR-dependent Treg depletion and myeloid reprogramming (ligand-blocking antagonist). LBL-019: Fc-crosslinking-dependent T cell activation (agonist).
Quantified Difference	Qualitatively distinct mechanism; BI-1910's agonism is partially maintained in the absence of FcγR engagement, whereas LBL-019's activity is strictly crosslinking-dependent [1].
Conditions	Direct comparison in a single study using engineered α-TNFR2 antibody types in syngeneic mouse tumor models and in vitro cell-based assays [1].

Why This Matters

This demonstrates that BI-1910 can engage its target in microenvironments where FcγR availability is low, potentially offering more consistent target engagement compared to crosslinking-dependent agonists.

• [1] Mårtensson L, et al. (2026) Leveraging TNFR2 for antitumour immunity: T reg depletion and myeloid reprogramming versus T cell costimulation. bioRxiv. doi: 10.64898/2026.01.04.697572. View Source

Ligand-Binding Profile: Non-Blocking vs. Blocking of TNF-α

BI-1910 binds selectively to human TNFR2 without inhibiting the binding of its natural ligand, TNF-α [1][2]. This is in direct contrast to BI-1808, which was specifically characterized as a 'complete ligand (TNF-alpha) blocking' antibody [3]. This non-blocking property is a key design feature, allowing BI-1910 to provide a co-stimulatory signal without disrupting potential TNF-α-mediated signaling in the tumor microenvironment.

Ligand Binding: Non-Blocking

Cross-study

No inhibition of TNF-α binding vs. BI-1808 complete TNF-α blockade.

Allows co-stimulation without disrupting endogenous TNF-α signaling.

Binding assays from preclinical and patent disclosures.

Evidence Dimension	Inhibition of TNF-α binding to TNFR2
Target Compound Data	Does not inhibit TNF-α binding.
Comparator Or Baseline	BI-1808: Complete, potent blockade of TNF-α binding.
Quantified Difference	No inhibition vs. Complete blockade
Conditions	Binding assays reported in preclinical development studies and patent descriptions [1][2][3].

Why This Matters

The non-blocking nature is a critical differentiator for researchers studying TNFR2 co-stimulation without confounding factors related to blocking endogenous TNF-α signaling.

• [1] JITC 2025; 13(Suppl 2): Abstract 581. Preliminary phase 1 results of clinical trial investigating BI-1910... View Source
• [2] WO2020089473A2. Novel agonistic antibody molecules. Bioinvent International AB. View Source
• [3] JITC 2020; 8(Suppl 3): Abstract 725. Pre-clinical development of TNFR2 ligand-blocking BI-1808 for cancer immunotherapy. View Source

Clinical Safety in Phase 1 Dose Escalation: No Dose-Limiting Toxicities

In a Phase 1 dose escalation study (4 to 900 mg Q3W) as a single agent in 26 heavily pre-treated patients with advanced/metastatic solid tumors, BI-1910 exhibited a favorable safety profile. No dose-limiting toxicities (DLTs) were reported in 22 evaluable patients, and the most common adverse event was Grade 1/2 fatigue (23%) [1]. In contrast, the Phase 1 trial for BI-1808, while also reporting no DLTs in monotherapy, observed a DLT (colitis) in the 225 mg combination cohort with pembrolizumab [2]. Additionally, BI-1910 demonstrated stable disease in 12 patients, with 5 patients maintaining disease control for >6 months [1], compared to 1 immune partial response and 6 stable disease patients out of 20 evaluable in the BI-1808 monotherapy arm [2].

Phase 1 Safety Profile

Cross-study

0 DLTs in 22 evaluable patients; 46% stable disease rate. BI-1808: 1 DLT (colitis) in combination cohort; 30% SD.

Reported tolerability endpoint context; numerically higher disease control rate.

Heavily pre-treated advanced solid tumor patients; different trial populations.

Evidence Dimension	Clinical safety and preliminary efficacy in Phase 1 dose escalation
Target Compound Data	0 DLTs in 22 evaluable patients. Best response: 12/26 (46%) stable disease; 5 patients with durable disease control >6 months.
Comparator Or Baseline	BI-1808: 0 DLTs in monotherapy, but 1 DLT (colitis) in combination cohort. Best response: 1/20 (5%) immune partial response, 6/20 (30%) stable disease.
Quantified Difference	BI-1910 shows numerically higher disease control rate (46% SD) vs. BI-1808 (30% SD) and durability beyond 6 months, though the patient populations differ.
Conditions	Phase 1 trials in advanced/metastatic solid tumors; BI-1910 (NCT06205706) and BI-1808 (NCT04752826) monotherapy arms [1][2].

Why This Matters

This quantitative clinical data suggests a favorable early safety profile for BI-1910, which is a crucial consideration for researchers planning combination studies or investigating biomarkers of T cell activation.

• [1] JITC 2025; 13(Suppl 2): Abstract 581. Preliminary phase 1 results of clinical trial investigating BI-1910... View Source
• [2] Rohrberg KS, et al. (2024) 19-BI-1808-01, a phase 1/2a clinical trial of BI-1808... J Clin Oncol 42(suppl 16). View Source

Isotype Selection: Human IgG2 for Reduced FcγR Engagement

BI-1910 is a human IgG2 antibody. The patent specification describes human IgG2 as having 'similar intermediate affinity for human inhibitory FcγRIIB and human activating FcγRIIA and FcγRIIIA, but does not productively engage with human activating FcγRI' [1]. This contrasts with the comparator LBL-019, which is an IgG1 antibody and thus has higher affinity for activating FcγRI, potentially leading to different ADCC/ADCP profiles [2], and with BI-1808, an IgG1 antibody developed for FcγR-dependent Treg depletion [3]. The choice of IgG2 is strategically aligned with a partial agonist mechanism where full FcγR-mediated effector function is not the primary desired activity.

Isotype Selection: IgG2

Class-level

Human IgG2 reduces unwanted FcγRI-mediated effector functions compared to IgG1 (BI-1808, LBL-019).

Aligns with partial agonism where depletion is not the primary mechanism.

Based on IgG subclass biophysical characterization.

Evidence Dimension	Antibody isotype and FcγR engagement profile
Target Compound Data	Human IgG2; intermediate, non-productive binding to human activating FcγRI.
Comparator Or Baseline	BI-1808 and LBL-019: Human IgG1; high-affinity binding to activating FcγRI, promoting ADCC and/or crosslinking.
Quantified Difference	IgG2 isotype has lower intrinsic affinity for activating FcγRs compared to IgG1, leading to distinct effector function profiles [1].
Conditions	Biophysical and structural characterization of human IgG subclasses for FcγR binding [1].

Why This Matters

The choice of IgG2 is a deliberate design feature that reduces unwanted FcγRI-mediated effector functions, making BI-1910 more suitable for applications where pure receptor agonism is desired over depletion, simplifying mechanistic studies.

• [1] WO2020089473A2. Novel agonistic antibody molecules. Bioinvent International AB. (See specification paragraphs on IgG isotypes). View Source
• [2] JITC 2023; 11(Suppl 1): Abstract 841. LBL-019, a novel TNFR2 agonist antibody... View Source
• [3] JITC 2023; 11(Suppl 1): Abstract 757. Phase 1/2a clinical trial of BI-1808, a monoclonal antibody to tumor necrosis factor receptor 2 (TNFR2)... View Source

Precision Application Scenarios for BI-1910 Based on Validated Differentiation Evidence

Investigating Intrinsic TNFR2 Co-stimulation in T Cell Biology

For studies focused on isolating the direct co-stimulatory effects of TNFR2 ligation on CD8+ T cells and NK cells, BI-1910 is the preferred tool. Its demonstrated capacity for FcγR-independent agonism [1] allows researchers to dissect TNFR2 signaling pathways in simplified in vitro systems without the confounding variable of FcγR crosslinking, unlike LBL-019 which requires such crosslinking for activity. This is critical for establishing pharmacodynamic assays that directly correlate receptor occupancy with T cell activation.

Combination Therapy Protocols in Solid Tumors with Pembrolizumab

Given its favorable Phase 1 safety profile showing no dose-limiting toxicities and a durable disease control rate of >6 months in 5 out of 26 patients [2], BI-1910 is a strong candidate for combination regimens. Its non-ligand-blocking nature [3] means it can be added to anti-PD-1 therapy without disrupting endogenous TNF-α signaling, a key consideration for combination study design. The clinical trial collaboration for BI-1910 plus pembrolizumab is already underway, providing a translational framework [2].

Biomarker Discovery for T Cell Activation in Clinical Specimens

The Phase 1 data explicitly links BI-1910 treatment with T cell activation and proliferation in patients showing disease control [2]. Researchers investigating pharmacodynamic biomarkers of TNFR2 agonism in humans can leverage this compound, as it is validated to induce measurable changes in T cell activation markers in peripheral blood, a direct readout not consistently demonstrated by the antagonist BI-1808, which primarily induces Treg depletion.

Comparative Studies on FcγR-Mediated vs. FcγR-Independent Immunomodulation

BI-1910 serves as an essential tool in a comparative panel alongside BI-1808 and LBL-019. A head-to-head characterization study has already shown that BI-1910 acts via a distinct, partially FcγR-independent mechanism, whereas BI-1808 is a ligand-blocking, FcγR-dependent depletor [1]. This panel allows for a systematic investigation of how different modes of targeting the same receptor (agonism vs. antagonism) and different Fc engagement profiles (IgG2 vs. IgG1) shape antitumor immunity.

Application

Selection Property

Validation Focus

Intrinsic TNFR2 Co-stimulation Studies

FcγR-independent agonism capacity

Pharmacodynamic assay linking receptor occupancy to T cell activation

Solid Tumor Combination Protocols

Non-ligand-blocking profile; reported Phase 1 tolerability context

Combination design with anti-PD-1 without disrupting endogenous TNF-α

T Cell Activation Biomarker Discovery

Reported induction of T cell activation markers in peripheral blood

Correlation of pharmacodynamic readouts with disease control endpoints

FcγR-Dependent vs. Independent Immunomodulation

Partially FcγR-independent mechanism vs. depleting antagonists

Systematic comparison of agonism vs. antagonism targeting TNFR2

• [1] Mårtensson L, et al. (2026) Leveraging TNFR2 for antitumour immunity: T reg depletion and myeloid reprogramming versus T cell costimulation. bioRxiv. doi: 10.64898/2026.01.04.697572. View Source
• [2] JITC 2025; 13(Suppl 2): Abstract 581. Preliminary phase 1 results of clinical trial investigating BI-1910... View Source
• [3] WO2020089473A2. Novel agonistic antibody molecules. Bioinvent International AB. View Source